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Abstract
Demethyl calyciphylline A is a naturally occurring alkaloid belonging to the complex family of

Daphniphyllum alkaloids. Isolated from the fruits of Daphniphyllum longeracemosum K.

Rosenthal, this compound is part of a structurally diverse class of natural products that have

garnered significant interest from the scientific community.[1][2][3] This technical guide provides

a detailed overview of the known physical and chemical properties of Demethyl calyciphylline
A, alongside available information on its biological activities. Due to the limited specific data

exclusively for Demethyl calyciphylline A, this document also draws upon the broader context

of calyciphylline A-type alkaloids to provide a comprehensive understanding. All quantitative

data are presented in structured tables, and relevant experimental workflows are visualized

using Graphviz diagrams.

Physicochemical Properties
The physical and chemical properties of Demethyl calyciphylline A are summarized below.

There is a discrepancy in the reported molecular formula in the available literature, with some

sources indicating C22H29NO and others C22H29NO4. The data presented here is based on

the most frequently cited information. Further structural elucidation is required for definitive

confirmation.
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Property Value Reference

Molecular Formula C22H29NO [4]

Molecular Weight 371.47 g/mol [4]

Physical Description Powder [4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[4]

Storage (In solvent)
-80°C for 6 months; -20°C for 1

month
[4]

Table 1: Physical and Chemical Properties of Demethyl Calyciphylline A

Note: Specific quantitative data for melting point, boiling point, and spectroscopic

characteristics (NMR, HR-MS, specific rotation) for Demethyl calyciphylline A are not yet

available in the public domain and require access to the primary literature describing its

isolation and characterization.

Isolation and Purification
Demethyl calyciphylline A is a natural product extracted from the fruits of the plant

Daphniphyllum longeracemosum K. Rosenthal.[1][2] While the specific, detailed protocol for the

isolation and purification of Demethyl calyciphylline A is not yet publicly available, a general

workflow for the isolation of alkaloids from plant material can be conceptualized. This process

typically involves extraction, acid-base partitioning, and chromatographic separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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